Cas no 2301-40-8 (3-benzylimidazolidine-2,4-dione)

• Product Name: 3-benzylimidazolidine-2,4-dione
• CAS No: 2301-40-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD00125265
• CID: 1415796
• PubChem ID: 231959
• Update Time: 2025-05-23

3-benzylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3-(phenylmethyl)-
• EN300-907558
• 4-benzyl-hydantoin
• STL297264
• 3-benzylimidazolidine-2,4-dione
• Z18358103
• 3-benzylimidazolidin-2,4-dione
• AODAEDMAPRQATI-UHFFFAOYSA-N
• NSC28920
• NSC-28920
• CS-0161128
• 2301-40-8
• DTXSID50875881
• VS-08166
• CAA30140
• Oprea1_798363
• MFCD00125265
• SCHEMBL3318940
• BBL025963
• AKOS000400132
• 3-benzyl-2,4-imidazolidinedione
• CHEMBL157999

• MDL： MFCD00125265
• Inchi： 1S/C10H10N2O2/c13-9-6-11-10(14)12(9)7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,14)
• InChI Key： AODAEDMAPRQATI-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-benzylimidazolidine-2,4-dione

Recent Advances in the Study of 3-Benzylimidazolidine-2,4-dione (CAS: 2301-40-8) in Chemical Biology and Pharmaceutical Research

3-Benzylimidazolidine-2,4-dione (CAS: 2301-40-8) is a hydantoin derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its imidazolidine-2,4-dione core and benzyl substituent, exhibits a range of biological activities, making it a promising candidate for further investigation. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic uses, shedding light on its role in addressing unmet medical needs.

One of the key areas of research involving 3-benzylimidazolidine-2,4-dione focuses on its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could circumvent existing resistance pathways. These findings open new avenues for the development of next-generation antibiotics.

In addition to its antimicrobial effects, 3-benzylimidazolidine-2,4-dione has shown promise as an anticonvulsant agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that structural modifications of the compound enhance its binding affinity to GABA_A receptors, which are critical targets for epilepsy treatment. The study reported improved seizure suppression in animal models, with reduced side effects compared to traditional antiepileptic drugs. This positions the compound as a potential lead for developing safer and more effective therapies for neurological disorders.

The synthetic pathways for 3-benzylimidazolidine-2,4-dione have also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable, green chemistry approach using catalytic hydrogenation, which significantly improved yield and reduced environmental impact. This advancement is particularly relevant for industrial-scale production, addressing challenges related to cost and sustainability in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in oncology. Preliminary data from a 2024 study in Cancer Research suggest that 3-benzylimidazolidine-2,4-dione derivatives can inhibit key signaling pathways in cancer cells, such as the PI3K/AKT/mTOR axis. These findings, though still in early stages, indicate a possible role for the compound in targeted cancer therapies, particularly for tumors with specific genetic mutations.

In conclusion, 3-benzylimidazolidine-2,4-dione (CAS: 2301-40-8) represents a versatile scaffold with multiple therapeutic applications. Its recent advancements in antimicrobial, neurological, and oncological research underscore its potential as a valuable tool in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical settings to fully realize its therapeutic potential.